Cas no 1427372-25-5 (Methyl 4-Amino-3-chloro-5-methoxy-benzoate)

• Product Name: Methyl 4-Amino-3-chloro-5-methoxy-benzoate
• CAS No: 1427372-25-5
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 4779312
• PubChem ID: 119086140
• Update Time: 2025-10-30

Methyl 4-Amino-3-chloro-5-methoxy-benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-amino-3-chloro-5-methoxy-, methyl ester
• COC(=O)c1cc(Cl)c(N)c(OC)c1
• methyl 4-amino-3-chloro-5-methoxybenzoate
• Methyl 4-Amino-3-chloro-5-methoxy-benzoate

• Inchi： 1S/C9H10ClNO3/c1-13-7-4-5(9(12)14-2)3-6(10)8(7)11/h3-4H,11H2,1-2H3
• InChI Key： LOFOVONASLGQND-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=CC(=C1N)OC

Computed Properties

• Exact Mass: 215.0349209g/mol
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.6

Additional information on Methyl 4-Amino-3-chloro-5-methoxy-benzoate

Methyl 4-Amino-3-chloro-5-methoxy-benzoate: A Comprehensive Overview

Methyl 4-Amino-3-chloro-5-methoxy-benzoate, with the CAS number 1427372-25-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as Methyl 4-amino-3-chloro-5-methoxybenzoate, is a derivative of benzoic acid, featuring a methyl ester group and substituents at the 3, 4, and 5 positions of the benzene ring. The presence of amino, chloro, and methoxy groups introduces unique chemical properties, making it a valuable molecule for various applications.

The synthesis of Methyl 4-amino-3-chloro-5-methoxybenzoate typically involves multi-step organic reactions, often starting from substituted benzoic acids or their derivatives. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Researchers have explored various strategies, including nucleophilic aromatic substitution and coupling reactions, to optimize its synthesis. These methods not only enhance yield but also minimize the use of hazardous reagents, aligning with green chemistry principles.

One of the most promising applications of Methyl 4-amino-3-chloro-5-methoxybenzoate lies in its potential as a precursor in drug development. The compound's structure allows for further functionalization to create bioactive molecules targeting specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit activity against certain enzymes involved in neurodegenerative diseases, such as acetylcholinesterase. This makes it a candidate for exploring treatments for Alzheimer's disease and related conditions.

In addition to its role in pharmaceuticals, Methyl 4-amino-3-chloro-5-methoxybenzoate has found utility in materials science. Its aromatic structure and substituent effects make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent research has focused on incorporating this compound into polymer blends to enhance electrical conductivity and stability under varying conditions.

The chemical stability and reactivity of Methyl 4-amino-3-chloro-5-methoxybenzoate are influenced by its substituents' electronic effects. The amino group introduces nucleophilic character, while the methoxy group provides electron-donating resonance effects. These properties make the compound versatile in both solution-phase and solid-state reactions. For example, it can act as a building block in click chemistry or serve as a ligand in metal coordination complexes.

From an environmental standpoint, understanding the degradation pathways of Methyl 4-amino-3-chloro-5-methoxybenzoate is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. This knowledge is essential for designing sustainable processes that minimize environmental footprint.

In conclusion, Methyl 4-amino-3-chloro-5-methoxybenzoate (CAS No.: 1427372-25-5) is a multifaceted compound with diverse applications across chemistry and related disciplines. Its unique structure enables its use as a precursor in drug development and materials science while its chemical properties provide insights into fundamental organic reactions. As research continues to uncover new potential uses for this compound, its role in advancing scientific innovation remains significant.